Journal Name:Journal of Physics and Chemistry of Solids
Journal ISSN:0022-3697
IF:4.383
Journal Website:http://www.journals.elsevier.com/journal-of-physics-and-chemistry-of-solids/
Year of Origin:1963
Publisher:Elsevier Ltd
Number of Articles Per Year:468
Publishing Cycle:Monthly
OA or Not:Not
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-05-02 , DOI:
10.1111/ijag.16636
Experimental high temperature near infrared (NIR) absorption spectra of different SiO2-based glasses, including lead silicate crystal glass, clear soda lime silicate (SLS) glass and fused silica with low and high OH content, are compared. The more polarizable the glass, the stronger is the increase in the high temperature NIR absorption at wavelengths < 2 µm, involving a red shift of the optical bandgap edge with increasing temperature. It appears that the modified glassy Urbach's rule provides a framework for describing the temperature red shift of the absorption edge of lead silicate crystal glass, even above Tg. This red shift causes a 4–7 times lower Rosseland thermal radiation conductivity of lead crystal glass melts compared to clear SLS glass melts. Low OH fused silica is practically transparent for NIR thermal radiation, also at high temperatures above Tg. Incorporation of water in fused silica increases the NIR absorption in the spectral region 1.7–3.4 µm, for all temperatures. An upper limit of the diffusion coefficient D of water in fused silica was estimated from the time to measure the high temperature NIR spectra of thin (∼2 mm) samples: D < 4 * 10−10 m2/s at temperatures up to around 2000°C.
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2022-06-24 , DOI:
10.1111/ijag.16597
The glass composition design work leading to the discovery of highly crack resistant glasses exhibiting hydration-induced stress profiles is described. Initial hydration studies on ternary aluminosilicate glasses show the importance of potassium for facilitating hydration. Further modification of the glass composition through the incorporation of P2O5 increased the hydration rate such that a specimen with a 29-µm hydration depth was prepared by holding in an 85°C 85% relative humidity chamber for 65 days. Not only did this glass have a high Vickers indentation crack resistance of >20 kgf, but the sample also displayed considerable stored energy at failure. This indication of a stress profile was subsequently measured and a compressive stress (CS) of 400 MPa with a compressive depth of layer of 29 µm was found. The initially long process times were shortened using pressurized steam vessels. When held at 250°C and .3 MPa, samples can be prepared with surface CSs >300 MPa and compressive depths >30 µm in less than 8 h.
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2022-09-17 , DOI:
10.1111/ijag.16615
A predictive model of melt rate in waste glass vitrification operations is needed to inform melter operations during normal and off-normal operations. This paper describes the development of a model of the cold cap (the reacting melter feed floating on molten glass in a glass melter) that couples heat transfer with the feed-to-glass conversion kinetics. The model was applied to four melter feeds designed for high-level and low-activity nuclear waste feeds using the material properties, either measured or estimated, to obtain temperature and conversion distribution within the cold cap. The cold cap model, when coupled with a computational fluid dynamics model of a Joule-heated glass melter, allows the prediction of the glass production rate and power consumption. The results show reasonable agreement with the melting rates measured during pilot-scale melter tests.
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2022-08-21 , DOI:
10.1111/ijag.16608
We report, for the first time, an early evidence of structure-terahertz (THz) property relationship for two tie-lines within the sodium borosilicate glass system. The NaBSi series was chosen to study the effect of the substitution of silicon dioxide for boron oxide, whereas the BNaSi series studies the substitution of silicon dioxide for sodium oxide. Nuclear magnetic resonance, infrared absorption, and Raman spectroscopies were used to determine structural changes across both series. THz time-domain spectroscopy was used to record the refractive index over the measured bandwidth. Individual measurements at .502 THz were used as a frequency of focus for comparisons. The foundation for the proposed structure-THz property relationship is based on higher measurable THz refractive index changes correlated to a depolymerized glass network, R > .5, a network consisting of SiO4 tetrahedra and charge-deficient [BØ4]− tetrahedra-forming borosilicate danburite and reedmergnerite rings with mixed Si–O–B bridges, and the formation of nonbridging oxygen (nbO) atoms on silicate tetrahedra. A polymerized glass network, R < .5, consists of homonuclear boroxol and silica rings within sodium borate and silicate subnetworks. Calculated and experimental fractions of tetrahedral borate and silicate tetrahedra with one nbO, optical basicity, density, and network connectivity data support the structure-THz property relationship.
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-03-15 , DOI:
10.1111/ijag.16630
Due to its extremely high optical uniformity and excellent hot stability, glass–ceramic serves as a key material for ultraprecision imaging of lithography lens, and low-deformation machining is of significance for achieving high-quality surface. Aiming at controllable processing, the annealing of different nanoscratches on glass–ceramic was investigated for revealing the mechanism of material removal and damage repair. The volume change of the single-pass nanoscratch under various normal loads and sliding velocities before and after the annealing was calculated for quantifying the contribution of shear flow, densification, and residual stress to the material removal, respectively. It is found that ductile removal under high normal load or low sliding velocity is dominated by shear flow, thereby improving removal efficiency and reducing machining deformation and defects caused by densification and residual stress. The changes of microstructures beneath the scratches before and after annealing further reveal that the excess processing energy will be absorbed in glass–crystal interface and form micro-cracks on crystal surface. For comparison, brittle removal under variable cycles was simulated by multi-pass nanoscratches, and it reveals that the shear flow ratio raises gradually with the increase of cycle number. These findings provide theoretical guidance for ultraprecision processing of glass–ceramic surfaces.
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2022-05-17 , DOI:
10.1111/ijag.16585
Optical and electrical properties of transparent electrode are directly related to the photoelectric conversion efficiency of thin-film solar cells. For this reason, Ga and Al-doped ZnO (GZO and AZO) transparent conducting films were fabricated on float glass through the magnetic sputtering technique. Compared with AZO films, GZO films show a higher figure of merit (FoM) value indicating their outstanding optical and electrical properties. The smaller difference of ionic radius between Ga3+ and Zn2+ than Al3+ and Zn2+ contributes to high carrier concentration and electron mobility of GZO films. In addition, it has been shown that GZO films can be stable at high substrate temperatures. After being annealed at 550°C in N2 atmosphere, the FoM value of GZO films is twice as much as that of FTO films, indicating that GZO can be applied as the front contact material not only in CIGS thin-film solar cells, but also in CdTe thin-film solar cells.
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-01-15 , DOI:
10.1111/ijag.16623
Recently developed methods for high resolution birefringence measurement have been applied to distinguish between the surface and interior birefringence of silica glass fibers as a function of drawing temperature and initial surface condition for two types of silica glass with different water contents. Fibers were drawn in a water-free argon environment using graphite heating elements. It was found that fibers drawn at lower temperatures resulted in greater, interior birefringence, in agreement with previous reports. Additionally, it was found that in the case of low-water silica glass, flame polishing via oxygen–hydrogen mixture and drawn into fibers at lower temperature resulted in significant surface compressive stress upon drawing. This compressive stress may be the result of surface stress relaxation in silica glass that occurs in the presence of water during fiber drawing. In silica glass that contains greater internal hydroxyl impurity concentrations, the interior birefringence as well as the surface stress relaxation was significantly reduced under the same fiber drawing conditions. Characterization of such stress responses provides insight into the effects of common processing techniques as well as impresses the significance of preform processing for consistent fiber production.
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2022-09-07 , DOI:
10.1111/ijag.16612
Accurate simulation and measurement of the residual stress are pressing needs in ultrathin glass (UTG) industrial stable production. Herein, the heat transfer in an annealing lehr and the residual stresses at different positions along the width of the UTG ribbon were simulated by the finite element method and measured via the Vickers indentation. The residual stresses at 400 and 600 mm to the edge were large, which caused serious production loss. Besides, we conducted molecular dynamics (MD) simulation to reveal the mechanism for residual stress formation. During UTG cooling, the cooling rate of the core is slower than that of the surface. Due to the influence of the relaxation process, the latter would hinder the former's R–O (where R is Na, Mg, Ca, Al, or Si) length contraction, implying that the surface would generate residual compressive stress. The temperature difference between them increases as the cooling rate grows, leading to the residual stress increase. Finally, based on revealing the formation principle of residual stress by MD, the edge electric heatings were set in zone B, and the residual stresses at 400 and 600 mm to the edge are reduced.
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2022-10-17 , DOI:
10.1111/ijag.16618
As borosilicate glasses are used in many countries to immobilize fission products and minor actinides after spent fuel reprocessing before storage in a deep geological repository, assessing that their chemical durability is of paramount importance. Here, pristine and preirradiated (952 MeV, 136Xe) SiO2–B2O3–Al2O3–Na2O glasses with the same molar ratios as in the French SON68 and ISG glasses have been subjected to aqueous corrosion in deionized water and in silica-saturated solution to measure the initial and longer term alteration rates. Pristine and preirradiated glasses corrode following the same mechanisms, but the preirradiation has a strong impact on the initial dissolution rate (increase by a factor of 5.6), and on the alteration layer depth in silica-saturated conditions (by two- to threefolds). The later result is related to the formation of a more porous, less passivating gel on the preirradiated glass specimen. Using both experimental spectroscopies (NMR, IR, and SFG) and classical molecular dynamics, the radiation effects on the glass structure and water diffusion have been assessed. After preirradiation, the density and the polymerization degree of the glass decrease, whereas the topological disorder increases. In consequence, water diffusion accelerates. These observations allow to correlate the radiation impact on the alteration behavior to the structural changes.
Journal of Physics and Chemistry of Solids ( IF 4.383 ) Pub Date: 2023-03-23 , DOI:
10.1111/ijag.16631
A recently developed model of the cold cap—the reacting glass batch (melter feeds) floating on molten glass in an electric glass melter—couples heat transfer with the feed-to-glass conversion kinetics. The model allows for determining the distributions of temperature and various properties within the cold cap. In the present study, this model is applied to four melter feeds designed for high-level and low-activity nuclear wastes. Profiles of temperature, conversion degree, cold cap porosity and density, condensed matter velocity, and heating rate were determined using the material properties of the cold cap. Effects of vigorous foaming at the cold cap bottom were considered. Density, thermal conductivity, and glass production rate strongly affect the cold cap thickness and the fraction of undissolved silica entering the melt under the cold cap. The heating rate profile in the cold cap is highly nonlinear, with high heating rates observed in the foam layer.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
6.30 | 97 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://ees.elsevier.com/pcs/
- Submission Guidelines
- https://www.elsevier.com/journals/journal-of-physics-and-chemistry-of-solids/0022-3697/guide-for-authors
- Reference Format
- https://www.elsevier.com/journals/journal-of-physics-and-chemistry-of-solids/0022-3697/guide-for-authors
- Collection Carrier
- Original research papers, reviews, letters to the editor and commentaries